Cas no 2228741-89-5 (methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate
• CAS No: 2228741-89-5
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• CID: 6255589
• PubChem ID: 165709876
• Update Time: 2025-11-01

methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate
• 2228741-89-5
• EN300-1803716

• Inchi： 1S/C7H9N3O5/c1-9-5(6(11)7(12)15-2)4(3-8-9)10(13)14/h3,6,11H,1-2H3
• InChI Key： HDIARSMNZWXXHQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05422040g/mol
• Monoisotopic Mass: 215.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate

Comprehensive Overview of Methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate (CAS No. 2228741-89-5)

Methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate (CAS No. 2228741-89-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This ester derivative, featuring a nitro-substituted pyrazole ring, is particularly notable for its role in pharmaceutical intermediates and agrochemical research. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and crop protection.

The compound's molecular structure combines a hydroxyacetate moiety with a 1-methyl-4-nitro-1H-pyrazole group, making it a versatile building block for synthetic chemistry. Its CAS No. 2228741-89-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its potential as a precursor for bioactive molecules, aligning with trends in green chemistry and sustainable synthesis. These aspects resonate with current user searches on platforms like Google and AI-driven tools, where queries such as "applications of nitro-pyrazole derivatives" or "sustainable ester synthesis methods" are prevalent.

From a technical perspective, methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate exhibits moderate solubility in polar organic solvents, a property critical for its utility in reaction optimization. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability. The compound's stability under ambient conditions makes it suitable for storage and transportation, addressing logistical concerns frequently raised in industrial forums. Notably, its synthesis often involves catalytic esterification, a topic frequently searched by chemists seeking efficient protocols for similar compounds.

In the context of drug discovery, this compound's pyrazole core is of particular interest due to its prevalence in FDA-approved drugs. The nitro group further enhances its reactivity, enabling diverse functionalization pathways. Discussions in academic circles often link such derivatives to kinase inhibition or anti-inflammatory activity, reflecting broader trends in precision medicine. These connections align with frequent search engine queries about "pyrazole-based drug candidates" or "nitroheterocycles in medicinal chemistry," underscoring the compound's relevance to contemporary research.

Beyond pharmaceuticals, CAS No. 2228741-89-5 has potential applications in agrochemical formulations. Its structural features may contribute to herbicidal or pesticidal activity, a hypothesis supported by the growing body of research on nitroheterocyclic agrochemicals. This aligns with global interest in crop yield optimization and resistance management, topics dominating agricultural science searches. The compound's environmental fate and biodegradability are also under investigation, addressing the rising demand for eco-friendly crop protection solutions.

Quality control protocols for methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate emphasize rigorous impurity profiling, a requirement driven by stringent regulatory standards in both pharmaceutical and agrochemical industries. Analytical challenges, such as the detection of isomeric byproducts, are frequently discussed in chromatography-focused forums, mirroring user searches for "HPLC method development for nitro-pyrazoles." These discussions highlight the compound's complexity and the need for advanced analytical strategies.

In summary, methyl 2-hydroxy-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetate (CAS No. 2228741-89-5) represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and material optimization positions it at the intersection of multiple high-growth research areas. As synthetic methodologies evolve and application studies expand, this compound is poised to remain a subject of intense scientific and industrial interest, answering the call for multifunctional chemical building blocks in 21st-century chemistry.